Cas no 59719-19-6 (5-(4-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one)

• Product Name: 5-(4-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one
• CAS No: 59719-19-6
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 950568
• PubChem ID: 4778793
• Update Time: 2025-04-19

5-(4-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one
• 3-(4-chlorophenyl)-1,4-dihydropyrazol-5-one
• 3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-5-one
• 5-(4-CHLORO-PHENYL)-2,4-DIHYDRO-PYRAZOL-3-ONE
• 3-(4-chlorophenyl)-4,5-dihydropyrazol-5-one
• 5-(4-chlorophenyl)-2,4-dihydro-3h-pyrazol-3-one
• 5-dihydropyrazol-5-one
• DTXSID70406515
• NHTDROBHTXFJCI-UHFFFAOYSA-N
• STL259859
• SCHEMBL5561143
• 59719-19-6
• DB-303865
• 3-(4-chlorophenyl)-4, 5-dihydropyrazol-5-one
• 3-(4-Chlorophenyl)-1H-pyrazol-5(4H)-one
• AKOS002657867

• MDL： MFCD06740580
• Inchi： 1S/C9H7ClN2O/c10-7-3-1-6(2-4-7)8-5-9(13)12-11-8/h1-4H,5H2,(H,12,13)
• InChI Key： NHTDROBHTXFJCI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CC(NN=1)=O

Computed Properties

• Exact Mass: 194.02500
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46000
• LogP: 1.32840